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Compound of Interest

Compound Name: Locustatachykinin | (TFA)

Cat. No.: B15142855

Technical Support Center: Locustatachykinin |

This technical support center provides researchers, scientists, and drug development
professionals with best practices, troubleshooting guides, and frequently asked questions for
handling and dissolving Locustatachykinin | peptide.

Frequently Asked Questions (FAQSs)
Q1: What is Locustatachykinin 1?

Locustatachykinin | is an insect tachykinin-related peptide originally isolated from the locust,
Locusta migratoria.[1][2][3] It is a neuropeptide involved in various physiological processes in
insects, including muscle contraction.[1][3]

Q2: What are the physical and chemical properties of Locustatachykinin 1?

Locustatachykinin | is a synthetic, solid peptide with a molecular weight of 938 Da and a purity
of greater than 95%. Its molecular formula is CasHe3N130x11.

Q3: What is the recommended solvent for dissolving Locustatachykinin 1?

Locustatachykinin | is soluble in water. For biological experiments, it is recommended to use
sterile, distilled water or a buffer compatible with your assay.

Q4: How should | store Locustatachykinin 1?
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Lyophilized Locustatachykinin | should be stored under desiccating conditions at -20°C for
long-term storage, where it can be stable for up to 12 months. Reconstituted peptide solutions
are less stable and should be used immediately or aliquoted and stored at -20°C or lower to
avoid repeated freeze-thaw cycles.

Q5: What is the general signaling mechanism of Locustatachykinin [?

Locustatachykinin | acts through G-protein coupled receptors (GPCRS).[4] In insects, tachykinin
receptors are known to couple to Gaq and Gas proteins, leading to an increase in intracellular
calcium (Ca2*) and cyclic AMP (cCAMP) levels, respectively.[4][5][6][7] This signaling cascade
ultimately modulates neuronal activity and muscle contraction.[1]

Quantitative Data Summary

While specific quantitative solubility limits and stability data for Locustatachykinin | are not
readily available in the literature, the following tables provide a summary of its known properties
and general guidelines for handling peptides. Researchers are encouraged to determine
precise solubility and stability for their specific experimental conditions.

Property Value Reference
Molecular Weight 938 Da

Molecular Formula Ca3He3N13011

Purity >95%

Form Solid

Solubility Soluble in water

Storage Condition Recommendation

N ] Store at -20°C under desiccating conditions for
Lyophilized Peptide
up to 12 months.

_ _ Aliquot and store at -20°C or -80°C. Avoid
Reconstituted Peptide
repeated freeze-thaw cycles. Use promptly.
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Experimental Protocols

Protocol 1: Reconstitution of Lyophilized
Locustatachykinin |

o Equilibrate: Before opening, allow the vial of lyophilized Locustatachykinin | to warm to room

temperature to prevent condensation.

o Solvent Addition: Add the desired volume of sterile, distilled water or a suitable buffer (e.g.,
PBS) to the vial. The choice of solvent should be compatible with the downstream
application.

» Dissolution: Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking,
which can cause aggregation. If the peptide does not dissolve readily, sonication in a water
bath for short periods may help.

 Verification: Ensure the solution is clear and free of particulates before use.

o Storage: For immediate use, keep the solution on ice. For longer-term storage, aliquot the
solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: General Bioassay for Myotropic Activity

This protocol describes a general method to assess the myotropic (muscle-contracting) activity
of Locustatachykinin | on an isolated insect tissue, such as the hindgut.

o Tissue Dissection: Dissect the target tissue (e.g., hindgut) from the insect in a physiological
saline solution.

o Tissue Mounting: Mount the tissue in an organ bath containing physiological saline and
aerate the solution.

e Transducer Connection: Attach one end of the tissue to a force transducer to record muscle
contractions.

o Equilibration: Allow the tissue to equilibrate in the organ bath for at least 30 minutes, or until
a stable baseline is achieved.
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» Peptide Application: Prepare a stock solution of Locustatachykinin | in physiological saline.
Add the peptide to the organ bath in a cumulative or non-cumulative manner to obtain a
dose-response curve.

o Data Recording: Record the muscle contractions at baseline and after the addition of the
peptide.

e Analysis: Analyze the change in contraction amplitude or frequency in response to different
concentrations of Locustatachykinin I.

Troubleshooting Guide
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Issue

Possible Cause

Suggested Solution

Peptide will not dissolve

The peptide has low solubility
in the chosen solvent or has

aggregated.

Try gentle warming or brief
sonication. If using water, try a
different solvent like a small
amount of DMSO followed by
dilution with your aqueous
buffer (ensure DMSO is
compatible with your assay).
For aggregated peptides, try
dissolving in a small amount of
a denaturing agent if
compatible with your

experiment.

Loss of biological activity

Peptide degradation due to
improper storage, handling, or
multiple freeze-thaw cycles.
Oxidation of sensitive amino

acids.

Always store lyophilized
peptide at -20°C and
reconstituted aliquots at -20°C
or -80°C. Avoid repeated
freeze-thaw cycles by
preparing single-use aliquots.
Use fresh solutions for critical

experiments.

Inconsistent experimental

results

Inaccurate peptide
concentration due to
incomplete dissolution or
adsorption to surfaces.

Pipetting errors.

Ensure the peptide is fully
dissolved before use. Use low-
retention pipette tips and
tubes. Prepare fresh dilutions
from a stock solution for each
experiment to ensure

consistency.

Precipitation of peptide in

solution

The peptide concentration is
above its solubility limit in the
current buffer. pH of the
solution is at the peptide's

isoelectric point.

Dilute the peptide solution to a
lower concentration. Adjust the
pH of the buffer away from the

peptide's isoelectric point.
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Visualizations
Locustatachykinin | Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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